Cas no 2748-79-0 (Benzenamine, 3,4-dimethoxy-N,N-dimethyl-)

• Product Name: Benzenamine, 3,4-dimethoxy-N,N-dimethyl-
• CAS No: 2748-79-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 238265
• PubChem ID: 20026328
• Update Time: 2025-04-19

Benzenamine, 3,4-dimethoxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,4-dimethoxy-N,N-dimethyl-
• 3,4-dimethoxy-N,N-dimethylaniline
• 1,2-Dimethoxy-4-dimethylaminobenzol
• 3,4-Dimethoxy-dimethylanilin
• 3,4-Dimethoxy-N,N-dimethylanilin
• 3,4-dimethoxy-N,N-dimethyl-aniline
• Benzenamine,3,4-dimethoxy-N,N-dimethyl
• OJSINGAPXRDNSN-UHFFFAOYSA-N
• SCHEMBL1107760
• 5-Amino-2-methoxyphenol, N,N-methyl-, methyl ether
• DTXSID30601786
• 2748-79-0

• Inchi： 1S/C10H15NO2/c1-11(2)8-5-6-9(12-3)10(7-8)13-4/h5-7H,1-4H3
• InChI Key： OJSINGAPXRDNSN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N(C)C)OC

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 1.76980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes